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Compound Name: Dibritannilactone B
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A Technical Guide for Researchers and Drug Development Professionals

Introduction

Inula britannica, a flowering plant belonging to the Asteraceae family, has a rich history in
traditional medicine, particularly in Asia, where it has been utilized for its anti-inflammatory,
expectorant, and digestive properties.[1] Modern phytochemical investigations have unveiled
that this plant is a rich reservoir of bioactive secondary metabolites, with sesquiterpene
lactones being a prominent class of compounds.[2] Among these, Dibritannilactone B, a
complex sesquiterpenoid dimer, has garnered significant scientific interest due to its potential
therapeutic applications.[1][3] This technical guide provides a comprehensive overview of Inula
britannica as a source of Dibritannilactone B, detailing its isolation, biological activities, and
proposed mechanisms of action.

Chemical and Physical Properties of
Dibritannilactone B

Dibritannilactone B is a sesquiterpenoid natural product with a complex dimeric structure.[3]
While detailed peer-reviewed literature on its physicochemical properties is limited, information
from chemical suppliers provides a foundational dataset for researchers.[1]
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Property Value Source

CAS Number 1829580-18-8 Chemical Supplier Catalogs[3]
Molecular Formula C34H4609 Chemical Supplier Catalogs[3]
Molecular Weight 598.72 g/mol Chemical Supplier Catalogs[3]
Source Organism Inula britannica [3]

Experimental Protocols
Isolation of Dibritannilactone B from Inula britannica

The isolation of Dibritannilactone B from the flowers of Inula britannica involves a systematic
multi-step process encompassing extraction, fractionation, and chromatography.[2]

. Plant Material and Extraction:

Plant Material: The primary source for isolating Dibritannilactone B is the flowers of Inula
britannica.[2]

Extraction: Air-dried and powdered flowers are exhaustively extracted with 95% ethanol at
room temperature. The resulting ethanolic extract is then concentrated under reduced
pressure to yield a crude extract.[2]

. Fractionation:

The crude ethanolic extract is suspended in water and sequentially partitioned with solvents
of increasing polarity. A common scheme involves successive extractions with chloroform
and ethyl acetate.[2] The chloroform fraction is known to be particularly rich in sesquiterpene
lactones, including Dibritannilactone B.[2]

. Chromatographic Purification:

Silica Gel Column Chromatography: The chloroform fraction is subjected to silica gel column
chromatography. A gradient elution system is employed, starting with a non-polar solvent
(e.g., n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl
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acetate). Fractions are collected and monitored by Thin Layer Chromatography (TLC) to
identify those containing the target compound.[2]

» Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with
Dibritannilactone B are further purified using preparative HPLC. A reversed-phase column
(e.g., C18) is typically used with a mobile phase consisting of a mixture of methanol and
water or acetonitrile and water. The elution is monitored by a UV detector, and the peak
corresponding to Dibritannilactone B is collected.[2]

» Final Purification: The collected fraction is concentrated to yield pure Dibritannilactone B.
The purity of the final compound can be assessed by analytical HPLC.[2]
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A generalized workflow for the isolation of Dibritannilactone B.

Biological Activities and Mechanism of Action

Dibritannilactone B has demonstrated significant cytotoxic and pro-apoptotic activities against
various cancer cell lines and exhibits anti-inflammatory properties.[2]

Anti-inflammatory Activity

The anti-inflammatory effects of Dibritannilactone B are attributed to its ability to inhibit the
production of nitric oxide (NO), a key inflammatory mediator.[4] While specific quantitative data
for Dibritannilactone B is not extensively published, the general mechanism for many
sesquiterpene lactones involves the modulation of inflammatory signaling pathways. A
proposed mechanism is the inhibition of the Nuclear Factor-kappa B (NF-kB) pathway, a central
regulator of inflammation.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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